Cas no 749874-24-6 (2-Ethynyl-4-fluorobenzaldehyde)

2-Ethynyl-4-fluorobenzaldehyde structure
749874-24-6 structure
Product Name:2-Ethynyl-4-fluorobenzaldehyde
CAS No:749874-24-6
MF:C9H5FO
MW:148.133805990219
MDL:MFCD18824363
CID:561483
PubChem ID:24795525
Update Time:2025-04-19

2-Ethynyl-4-fluorobenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,2-ethynyl-4-fluoro-
    • 2-Ethynyl-4-fluorobenzaldehyde
    • 4-fluoro-2-ethynylbenzaldehyde
    • AG-G-98630
    • Benzaldehyde, 2-ethynyl-4-fluoro- (9CI)
    • CTK5E0833
    • AK431672
    • SCHEMBL5747733
    • DS-18777
    • C76398
    • DTXSID80647331
    • MFCD18824363
    • AKOS027393727
    • CS-0043998
    • 749874-24-6
    • BENZALDEHYDE, 2-ETHYNYL-4-FLUORO-
    • DB-284811
    • MDL: MFCD18824363
    • Inchi: 1S/C9H5FO/c1-2-7-5-9(10)4-3-8(7)6-11/h1,3-6H
    • InChI Key: KOLCSYHIVUAGEF-UHFFFAOYSA-N
    • SMILES: FC1C=CC(C=O)=C(C#C)C=1

Computed Properties

  • Exact Mass: 148.032442941g/mol
  • Monoisotopic Mass: 148.032442941g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 1.7
  • Topological Polar Surface Area: 17.1

Experimental Properties

  • Boiling Point: 239.7°C at 760 mmHg

2-Ethynyl-4-fluorobenzaldehyde Security Information

2-Ethynyl-4-fluorobenzaldehyde Pricemore >>

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